Cas no 1806741-66-1 (2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid)
2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid
-
- Inchi: 1S/C8H4F4INO3/c9-1-3-5(7(15)16)6(13)4(2-14-3)17-8(10,11)12/h2H,1H2,(H,15,16)
- InChI Key: HGPGWPBPEPWXKK-UHFFFAOYSA-N
- SMILES: IC1C(=CN=C(CF)C=1C(=O)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 2.4
- Topological Polar Surface Area: 59.4
2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029089112-1g |
2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid |
1806741-66-1 | 97% | 1g |
$1,460.20 | 2022-03-31 |
2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid
Recent Advances in the Study of 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1806741-66-1)
In recent years, the compound 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1806741-66-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluoromethyl and trifluoromethoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and imaging agents.
A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound as a key intermediate in the development of kinase inhibitors. The researchers highlighted its role in modulating specific protein-protein interactions, which are critical in cancer cell signaling pathways. The study demonstrated that derivatives of 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid exhibited potent inhibitory activity against several oncogenic kinases, with IC50 values in the nanomolar range.
Another groundbreaking research effort, detailed in ACS Chemical Biology, focused on the application of this compound in positron emission tomography (PET) imaging. The study utilized the iodine-124 isotope incorporated into the molecule to develop a radiotracer for visualizing tumor metabolism in vivo. The results indicated high specificity and uptake in tumor tissues, suggesting its potential as a diagnostic tool for early-stage cancer detection.
From a synthetic chemistry perspective, recent advancements have optimized the production of 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid, addressing previous challenges related to yield and purity. A publication in Organic Process Research & Development outlined a scalable, cost-effective synthesis route that employs continuous flow chemistry, significantly improving the compound's accessibility for further research and development.
Looking ahead, the versatility of 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid continues to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in the development of next-generation antiviral agents. These ongoing studies underscore the compound's importance as a valuable scaffold in modern drug discovery.
1806741-66-1 (2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)